Cas no 899995-17-6 (N-3-(1H-imidazol-1-yl)propyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-3-(1H-imidazol-1-yl)propyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 899995-17-6
• MF: C₁₁H₁₄N₈
• MW: 258.28245973587
• CID: 5493427
• PubChem ID: 40483527
• Update Time: 2025-08-05

N-3-(1H-imidazol-1-yl)propyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 899995-17-6
• N-(3-imidazol-1-ylpropyl)-3-methyltriazolo[4,5-d]pyrimidin-7-amine
• N-[3-(1H-imidazol-1-yl)propyl]-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• CCG-312296
• N-(3-(1H-imidazol-1-yl)propyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• VU0499214-1
• F2792-0089
• AKOS024467268
• N-3-(1H-imidazol-1-yl)propyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C11H14N8/c1-18-11-9(16-17-18)10(14-7-15-11)13-3-2-5-19-6-4-12-8-19/h4,6-8H,2-3,5H2,1H3,(H,13,14,15)
• InChI Key： WVDADAMULFFUCB-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCCNC1=C2C(=NC=N1)N(C)N=N2

Computed Properties

• Exact Mass: 258.13414248g/mol
• Monoisotopic Mass: 258.13414248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-3-(1H-imidazol-1-yl)propyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Comprehensive Overview of N-3-(1H-imidazol-1-yl)propyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 899995-17-6)

The compound N-3-(1H-imidazol-1-yl)propyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 899995-17-6) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, combining an imidazole ring with a triazolopyrimidine scaffold, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given its structural resemblance to known kinase-binding motifs.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. N-3-(1H-imidazol-1-yl)propyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine aligns with this trend, as its triazolopyrimidine core is often associated with high-affinity binding to ATP pockets in kinases. This has led to increased searches for "triazolopyrimidine derivatives" and "kinase inhibitor scaffolds" in scientific databases, reflecting the growing interest in this chemical space.

The synthesis of N-3-(1H-imidazol-1-yl)propyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine typically involves multi-step organic transformations, including nucleophilic substitutions and cyclization reactions. Its imidazole-propyl linker is a critical feature, as it enhances solubility and may contribute to improved pharmacokinetic properties. These attributes are frequently searched in conjunction with "drug-like properties" and "medicinal chemistry optimization," highlighting the compound's relevance in preclinical development.

Beyond its potential therapeutic applications, N-3-(1H-imidazol-1-yl)propyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine has also been explored in chemical biology as a probe compound for studying enzyme mechanisms. Its ability to modulate specific signaling pathways has made it a valuable tool for researchers investigating "cell signaling networks" and "target validation." This dual utility—as both a therapeutic candidate and a research tool—further underscores its importance in modern drug discovery.

From a structural perspective, the compound's triazolo[4,5-d]pyrimidine moiety is particularly noteworthy. This bicyclic system is known for its planar, aromatic character, which facilitates interactions with biological targets. Searches for "heterocyclic drug design" and "aromatic stacking interactions" often reference such scaffolds, emphasizing their role in rational drug design. Additionally, the methyl group at the 3-position of the triazole ring may influence metabolic stability, a key consideration in "ADME optimization."

In the context of current research trends, N-3-(1H-imidazol-1-yl)propyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine exemplifies the convergence of fragment-based drug discovery and computational chemistry. Molecular docking studies have predicted favorable binding modes for this compound, aligning with the increasing use of "in silico screening" in hit identification. This has sparked discussions about "structure-activity relationships" and "lead compound optimization" in online forums and scientific literature.

Looking ahead, the versatility of N-3-(1H-imidazol-1-yl)propyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine suggests it will remain a focal point in chemical research. Its applications may extend beyond traditional small-molecule therapeutics, potentially encompassing PROTACs (Proteolysis Targeting Chimeras) and other emerging modalities. As the scientific community continues to explore "next-generation therapeutics," compounds like this will play a pivotal role in shaping the future of medicine.